Cas no 1863294-15-8 (1-Butyl-4-hydroxycyclohexane-1-carboxylic acid)

• Product Name: 1-Butyl-4-hydroxycyclohexane-1-carboxylic acid
• CAS No: 1863294-15-8
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5831266
• PubChem ID: 165665049
• Update Time: 2025-06-09

1-Butyl-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1863294-15-8
• EN300-1841292
• 1-butyl-4-hydroxycyclohexane-1-carboxylic acid
• 1-Butyl-4-hydroxycyclohexane-1-carboxylic acid

• Inchi： 1S/C11H20O3/c1-2-3-6-11(10(13)14)7-4-9(12)5-8-11/h9,12H,2-8H2,1H3,(H,13,14)
• InChI Key： MFCZXAWZYYFEHY-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(CCCC)CC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-Butyl-4-hydroxycyclohexane-1-carboxylic acid

Introduction to 1-Butyl-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 1863294-15-8)

1-Butyl-4-hydroxycyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1863294-15-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclohexane core substituted with a butyl group and a hydroxyl group at the fourth position, along with a carboxylic acid functionality at the first position, exhibits a unique structural framework that makes it a promising candidate for various biological and chemical applications.

The structural attributes of 1-butyl-4-hydroxycyclohexane-1-carboxylic acid contribute to its potential utility in multiple domains. The cyclohexane ring provides a rigid yet flexible scaffold, which is often exploited in medicinal chemistry for optimizing pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. The presence of both hydrophobic (butyl group) and hydrophilic (hydroxyl and carboxylic acid groups) moieties enhances its solubility in both aqueous and organic solvents, making it adaptable for formulation in diverse pharmaceutical settings.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and metabolic diseases. The specific arrangement of functional groups in 1-butyl-4-hydroxycyclohexane-1-carboxylic acid suggests potential interactions with biological targets such as enzymes and receptors. For instance, the hydroxyl group could engage in hydrogen bonding interactions, while the carboxylic acid moiety may participate in ionic or coordination binding with metal ions or other biomolecules.

Several studies have highlighted the importance of cyclohexane derivatives in drug design. The structural motif is frequently found in approved drugs due to its ability to mimic natural substrates or bind to specific pockets in target proteins. The butyl group introduces steric bulk, which can be used to fine-tune binding affinities and selectivity profiles. Additionally, the hydroxyl group serves as a potential site for further derivatization, allowing chemists to explore analogs with enhanced biological activity or improved pharmacological properties.

Recent advances in computational chemistry have enabled the virtual screening of large compound libraries to identify promising candidates for experimental validation. 1-butyl-4-hydroxycyclohexane-1-carboxylic acid has been subjected to molecular docking studies to evaluate its potential binding interactions with various biological targets. Preliminary results indicate that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. This finding aligns with ongoing research efforts aimed at identifying small-molecule inhibitors as therapeutic agents for chronic inflammatory conditions.

The synthesis of 1-butyl-4-hydroxycyclohexane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include functionalization of the cyclohexane ring followed by introduction of the butyl and hydroxyl groups at specific positions. Advances in catalytic methods have facilitated more efficient and environmentally benign synthetic strategies, reducing waste generation and improving atom economy.

The pharmacokinetic behavior of 1-butyl-4-hydroxycyclohexane-1-carboxylic acid is another critical aspect that influences its therapeutic potential. In vitro studies have been conducted to assess its absorption, distribution, metabolism, and excretion (ADME) properties. These studies provide valuable insights into how the compound behaves within biological systems, guiding decisions regarding dosage regimens and formulation development. The compound's moderate solubility suggests it may require formulation into lipid-based carriers or prodrugs to enhance bioavailability.

Preclinical investigations have begun to explore the toxicological profile of 1-butyl-4-hydroxycyclohexane-1-carboxylic acid, focusing on identifying potential adverse effects at various exposure levels. Standard toxicology assays are employed to evaluate acute toxicity, repeated dose toxicity, genotoxicity, and organ-specific effects. Such assessments are essential for determining safe dosing ranges and identifying any safety concerns before human clinical trials can commence.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. 1-butyl-4-hydroxycyclohexane-1-carboxylic acid exemplifies how structural modifications can lead to compounds with tailored biological activities. By leveraging knowledge from existing literature and employing modern synthetic techniques, researchers continue to refine this molecule toward achieving desired pharmacological properties.

The future prospects for 1-butyl-4-hydroxycyclohexane-1-carboxylic acid are promising, particularly as more data emerges from ongoing research initiatives. Its unique structural features make it a versatile scaffold for further chemical exploration. Future studies may focus on derivatizing this compound by introducing additional functional groups or exploring different substitution patterns on the cyclohexane ring to enhance its therapeutic efficacy.

In conclusion, 1-butyl-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 1863294-15-8) represents a significant advancement in pharmaceutical chemistry due to its promising biological activity and favorable structural attributes. Continued research efforts will further elucidate its therapeutic potential and guide its translation into clinical applications that benefit patients worldwide.